Cas no 1554252-63-9 (furo3,2-cpyridine-3-carboxylic acid)

• Product Name: furo3,2-cpyridine-3-carboxylic acid
• CAS No: 1554252-63-9
• MF: C₈H₅NO₃
• MW: 163.130202054977
• MDL: MFCD28634043
• CID: 5243954
• Update Time: 2025-11-01

furo3,2-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-c]pyridine-3-carboxylic acid
• furo3,2-cpyridine-3-carboxylic acid

• MDL： MFCD28634043
• Inchi： 1S/C8H5NO3/c10-8(11)6-4-12-7-1-2-9-3-5(6)7/h1-4H,(H,10,11)
• InChI Key： SCFMILSWIBTORY-UHFFFAOYSA-N
• SMILES： C1=NC=CC2OC=C(C(O)=O)C1=2

Additional information on furo3,2-cpyridine-3-carboxylic acid

Comprehensive Overview of Furo[3,2-c]pyridine-3-carboxylic Acid (CAS No. 1554252-63-9): Properties, Applications, and Research Insights

Furo[3,2-c]pyridine-3-carboxylic acid (CAS No. 1554252-63-9) is a heterocyclic compound featuring a fused furan and pyridine ring system, which has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of nitrogen-containing heterocycles, a cornerstone in drug discovery due to their structural diversity and bioactivity. The presence of both carboxylic acid and furopyridine moieties makes it a versatile intermediate for synthesizing derivatives with potential therapeutic applications.

Recent studies highlight the growing demand for furopyridine derivatives in addressing global health challenges, such as antimicrobial resistance and chronic diseases. Researchers are particularly interested in the structure-activity relationship (SAR) of furo[3,2-c]pyridine-3-carboxylic acid, as its scaffold mimics bioactive natural products. For instance, its structural similarity to quinoline and indole derivatives—key motifs in FDA-approved drugs—positions it as a promising candidate for targeted drug design.

From a synthetic chemistry perspective, CAS No. 1554252-63-9 serves as a building block for high-value intermediates. Its carboxyl group enables facile functionalization via amidation, esterification, or coupling reactions, aligning with the pharmaceutical industry's focus on green chemistry and atom economy. A 2023 study published in the Journal of Medicinal Chemistry emphasized its role in developing kinase inhibitors, a hot topic in oncology research.

Beyond pharmaceuticals, furo[3,2-c]pyridine-3-carboxylic acid finds applications in material science. Its conjugated π-system and hydrogen-bonding capacity make it suitable for designing organic semiconductors and metal-organic frameworks (MOFs). This dual utility resonates with the rising trend of multi-disciplinary research, where molecular platforms bridge gaps between life sciences and engineering.

Environmental and regulatory considerations further underscore the relevance of this compound. Unlike traditional halogenated heterocycles, furo[3,2-c]pyridine-3-carboxylic acid exhibits lower eco-toxicity, aligning with the European Chemicals Agency (ECHA) guidelines. This attribute has spurred interest in its use for sustainable agrochemicals, addressing the demand for eco-friendly crop protection solutions.

In analytical chemistry, advanced techniques like LC-MS and NMR are employed to characterize CAS No. 1554252-63-9 and its derivatives. The compound's chromatographic behavior and spectral fingerprints are well-documented, aiding in quality control for industrial-scale production. Such data is critical for compliance with Good Manufacturing Practices (GMP) in API synthesis.

Looking ahead, the integration of AI-driven drug discovery tools is expected to accelerate the exploration of furo[3,2-c]pyridine-3-carboxylic acid derivatives. Computational models predicting ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) could unlock novel applications, particularly in personalized medicine. This aligns with the broader scientific community's shift toward data-driven research methodologies.

To conclude, furo[3,2-c]pyridine-3-carboxylic acid (CAS No. 1554252-63-9) exemplifies the convergence of innovation and practicality in modern chemistry. Its adaptability across domains—from small-molecule therapeutics to advanced materials—positions it as a compound of enduring scientific and industrial value.